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Compound of Interest

Compound Name: Epanolol

Cat. No.: B1662726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal

of Epanolol in a laboratory setting. The following procedures are based on general laboratory

safety principles for non-hazardous pharmaceutical compounds, as a specific Material Safety

Data Sheet (MSDS) for Epanolol is not readily available. A thorough risk assessment should

be conducted before handling this compound.

Personal Protective Equipment (PPE)
When handling Epanolol, the following personal protective equipment should be worn to

minimize exposure and ensure personal safety.[1][2][3][4]

Eye Protection: Chemical safety goggles or glasses are required to protect against splashes

or airborne particles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin

contact. Gloves should be inspected before use and disposed of properly after handling the

compound.

Body Protection: A standard laboratory coat must be worn to protect street clothing and skin

from potential contamination.
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Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is recommended. Work should be conducted in a well-ventilated area,

preferably within a fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for Epanolol.

Property Value

Molecular Formula C₂₀H₂₃N₃O₄

Molar Mass 369.42 g/mol

CAS Number 86880-51-5

Operational Plan
Handling and Storage:

Engineering Controls: Handle Epanolol in a well-ventilated area. The use of a fume hood is

recommended, especially when working with the powdered form, to minimize inhalation

exposure.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where Epanolol is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage: Store Epanolol in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Disposal Plan
Epanolol is not classified as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA). However, it should not be disposed of in regular trash or flushed down

the drain, as this can pose risks to the environment.

Segregation: Non-hazardous pharmaceutical waste like Epanolol should be segregated

from other laboratory waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/product/b1662726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Collect Epanolol waste in a designated, clearly labeled, and sealed container.

Disposal Method: The recommended method for disposal of non-hazardous pharmaceutical

waste is incineration by a licensed waste disposal service. This ensures the complete

destruction of the compound and prevents environmental contamination. Contact your

institution's environmental health and safety department to arrange for proper disposal.

Experimental Spill Response Workflow
The following diagram outlines the procedural steps for responding to an Epanolol spill in the

laboratory.
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Initial Actions

Spill Containment & Cleanup

Final Steps

Alert others in the area

Assess the spill size and risk

Evacuate the immediate area if necessary

Major Spill

Don appropriate PPE
(gloves, goggles, lab coat)

Minor Spill

Report the incident to the lab supervisor

Contain the spill with absorbent material

Clean the affected area with a suitable solvent

Collect all contaminated materials in a sealed bag

Dispose of waste as non-hazardous
pharmaceutical waste

Decontaminate reusable equipment

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling an Epanolol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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